Cas no 1361828-96-7 (2,5-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl)

• Product Name: 2,5-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl
• CAS No: 1361828-96-7
• MF: C₁₃H₆Cl₂F₃I
• MW: 416.992424488068
• CID: 4790477
• Update Time: 2025-05-21

2,5-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl2F3I/c14-7-4-5-11(15)9(6-7)8-2-1-3-10(12(8)19)13(16,17)18/h1-6H
• InChI Key： BQIOOVAFMCQOJX-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=CC=C1C1C=C(C=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 311
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Additional information on 2,5-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl

Introduction to 2,5-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl (CAS No. 1361828-96-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2,5-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl (CAS No. 1361828-96-7) is a highly versatile aryl compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications. The compound's biphenyl core, adorned with chloro, iodo, and trifluoromethyl substituents, endows it with distinct electronic and steric properties that make it an attractive scaffold for the development of novel agrochemicals, materials, and pharmaceuticals.

The biphenyl moiety is a well-documented pharmacophore in drug design, contributing to the binding affinity and selectivity of many bioactive molecules. The presence of chloro substituents at the 2- and 5-positions enhances the electrophilicity of the aromatic ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing complex organic molecules, including biaryl derivatives that exhibit diverse biological activities.

The iodo group at the 2'-position serves as an excellent handle for palladium-catalyzed transformations, enabling the introduction of various nucleophiles at this position. This reactivity has been exploited in the synthesis of biaryl compounds, which are prevalent in natural products and bioactive molecules. Furthermore, the trifluoromethyl group at the 3'-position introduces electron-withdrawing effects and modulates lipophilicity, parameters that are critical for drug-like properties such as solubility and metabolic stability.

Recent advancements in synthetic methodologies have highlighted the utility of 2,5-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl in constructing heterocyclic frameworks. For instance, researchers have demonstrated its efficacy in generating thiazolo[5,4-d]pyrimidines and benzothiazoles through multicomponent reactions. These heterocycles have shown promise as kinase inhibitors and antiviral agents, underscoring the compound's potential in medicinal chemistry.

In the realm of materials science, the electronic properties of 2,5-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl have been leveraged in the design of organic semiconductors. The combination of chloro and trifluoromethyl groups enhances charge transport properties, making this compound a candidate for optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The iodo substituent also allows for further derivatization to tailor bandgap energies and other material characteristics.

The compound's reactivity has been further explored in recent studies focusing on bioconjugation techniques. Researchers have utilized 2,5-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl as a precursor for synthesizing fluorescent probes that exhibit high sensitivity in detecting biomolecules. These probes have found applications in imaging techniques such as fluorescence microscopy and flow cytometry, contributing to advancements in diagnostic tools for diseases like cancer.

Another emerging application lies in the field of green chemistry. The ability to functionalize 2,5-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl under mild conditions has led to the development of environmentally friendly synthetic routes. For example, catalytic systems that minimize waste generation have been employed to convert this compound into valuable intermediates without excessive byproduct formation. Such innovations align with global efforts to promote sustainable chemical practices.

The pharmaceutical industry has also recognized the potential of 2,5-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl as a building block for drug discovery programs. Its structural motifs are reminiscent of established drugs with known efficacy profiles but offer opportunities for optimization through structure-based drug design (SBDD). Computational modeling studies have predicted its interaction with various biological targets, providing insights into its pharmacological behavior.

In conclusion,2,5-Dichloro-2'-iodo-3'-trifluoromethyl-biphenyl (CAS No.1361828-96-7) represents a cornerstone molecule with broad applicability across multiple disciplines. Its unique structural attributes enable diverse synthetic pathways while offering functional groups that can be tailored for specific applications ranging from agrochemicals to advanced materials and pharmaceuticals. As research continues to uncover new methodologies and applications for this compound, 2',5-Dichloro - 3' - trifluoromet hyl - bip h en yl is poised to remain a key player in innovation within chemical biology and medicinal chemistry.